Cas no 106139-40-6 (Ethenol-1,2-13C2,1-acetate)
Ethenol-1,2-13C2,1-acetate structure
Product Name:Ethenol-1,2-13C2,1-acetate
CAS No:106139-40-6
MF:C4H6O2
MW:88.0745511054993
CID:127015
PubChem ID:16213619
Update Time:2024-11-03
Ethenol-1,2-13C2,1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethenol-1,2-13C2,1-acetate
- ethenyl acetate
- VINYL-13C2 ACETATE
- (13C2)ethenyl acetate
- DTXSID60584073
- Vinyl-13C2 acetate, >=99 atom % 13C, >=99% (CP), contains ~0.1% hydroquinone as stabilizer
- (~13~C_2_)Ethenyl acetate
- 106139-40-6
- J-001547
- (1,2-13C2)ethenyl acetate
- Vinyl-13c2 acetate,99 atom % 13c
- VINYL-13C2 ACETATE, 99 ATOM % 13C
-
- Inchi: 1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1+1,3+1
- InChI Key: XTXRWKRVRITETP-ZKDXJZICSA-N
- SMILES: O([13CH]=[13CH2])C(C)=O
Computed Properties
- Exact Mass: 88.043489101g/mol
- Monoisotopic Mass: 88.043489101g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.956 g/mL at 25 °C
- Melting Point: -93 °C(lit.)
- Boiling Point: 72-73 °C(lit.)
- Flash Point: 20 °F
- Refractive Index: n20/D 1.395(lit.)
Ethenol-1,2-13C2,1-acetate Security Information
- Hazardous Material transportation number:UN 1301 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-23-36/37-40
- Safety Instruction: 16-23-36/37/39-45
-
Hazardous Material Identification:
Ethenol-1,2-13C2,1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 493481-1G |
Ethenol-1,2-13C2,1-acetate |
106139-40-6 | contains ~0.1% | 1g |
¥14785.21 | 2023-12-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-229670-1 g |
Vinyl-13C2 acetate, |
106139-40-6 | 1g |
¥8,845.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-229670-1g |
Vinyl-13C2 acetate, |
106139-40-6 | 1g |
¥8845.00 | 2023-09-05 |
Ethenol-1,2-13C2,1-acetate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
106139-40-6 (Ethenol-1,2-13C2,1-acetate) Related Products
- 24937-78-8(Poly(Ethylene-Vinyl Acetate))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk